1-phenylethanone O-{[7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl]carbonyl}oxime

• IUPAC Name: [(E)-1-phenylethylideneamino] 7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C22H16F2N4O2/c1-14(15-8-4-2-5-9-15)27-30-22(29)17-13-25-28-19(20(23)24)12-18(26-21(17)28)16-10-6-3-7-11-16/h2-13,20H,1H3/b27-14+
• InChI Key: DZQBEFCWWDULRD-MZJWZYIUSA-N
• Canonical SMILES: CC(=NOC(=O)C1=C2N=C(C=C(N2N=C1)C(F)F)C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: C/C(=N\OC(=O)C1=C2N=C(C=C(N2N=C1)C(F)F)C3=CC=CC=C3)/C4=CC=CC=C4
• Molecular Formula: C22H16F2N4O2
• Molecular Weight: 406.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines typically involves the condensation of appropriate precursors, such as amino-pyrazoles with β-diketones or similar carbonyl compounds. For instance, Gein et al. (2020) synthesized (7-Aryl-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidin-6-yl)(phenyl)methanones by a three-component condensation involving 1-phenylbutane-1,3-dione and aromatic aldehydes under solvent-free conditions, which may offer insights into analogous synthesis pathways for 1-phenylethanone derivatives (Gein, Prudnikova, Kurbatova, & Dmitriev, 2020).

Scientific Research Applications

Structure and Chemical Behavior

Research on related pyrazolone derivatives reveals insights into their chemical structure and behavior. For instance, studies on 4-benzoyl-5-methyl-2-phenylpyrazol-3-one oxime and its derivatives highlight the compound's existence predominantly as 4-enaminopyrazolone in solution, stabilized by intramolecular hydrogen bonding (Holzer et al., 2003). These structural insights are crucial for understanding the reactivity and potential applications of similar compounds in synthesis and catalysis.

Synthesis and Catalysis

Compounds with similar structures have been utilized in various synthetic pathways. For example, the application of Sonogashira-type reactions with pyrazole derivatives to create complex pyrazolopyridines showcases the synthetic utility of such compounds (Vilkauskaitė et al., 2011). Additionally, the selective synthesis of 1-phenylethanol from acetophenone using supercritical CO2 as a reaction medium demonstrates the catalytic potential of related compounds (More & Yadav, 2018).

Photophysical Properties

Research into the photophysical properties of related compounds, such as lanthanide complexes of pyrazolone derivatives, sheds light on their potential applications in materials science. For instance, the synthesis and characterization of lanthanide complexes with pyrazolone ligands reveal their luminescent properties, which could be leveraged in the development of novel photoluminescent materials (Remya et al., 2008).

Bioactivity

While the specific bioactivity of 1-Phenylethanone O-{[7-(Difluoromethyl)-5-Phenylpyrazolo[1,5-a]pyrimidin-3-yl]carbonyl}oxime is not detailed in the available literature, studies on analogous oxime-containing pyrazole derivatives have shown promising biological activities. For example, certain oxime-containing pyrazole derivatives exhibit dose- and time-dependent inhibition of proliferation in A549 lung cancer cells through autophagy induction (Zheng et al., 2010).